Cas no 1255942-06-3 (DBCO-amine)

DBCO-amine structure
Product name:DBCO-amine
CAS No:1255942-06-3
MF:C18H16N2O
MW:276.332444190979
MDL:MFCD22380759
CID:2162725
PubChem ID:329766557
DBCO-amine Chemical and Physical Properties
Names and Identifiers
-
- DBCO-NH2
- Dibenzocyclooctyne-amine
- DBCO-amine
- DIBAC
- Azadibenzocylooctyne-amine
- Azadibenzocyclooctyne-amine
- ADIBO-amine
- DBCO-(CH2)2-NH2.TFA
- BCP30678
- Dibenzocyclooctyne-amine, for Copper-free Click Chemistry
- 3-Amino-1-[(5-aza-3,4:7,8-dibenzocyclooct-1-yne)-5-yl]-1-propanone
- DBCO-NH2;ADIBO-amine;Azadibenzocyclooctyne-amine;Diben
- 3-amino-1-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}propan-1-one
- SY040546
- CS-W000423
- BP-22066
- 1255942-06-3
- AZadibenZocyclooctyneamine
- H11945
- 3-amino-1-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)propan-1-one
- 3-amino-1-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}propan-1-one
- MFCD22380759
- 1-Propanone, 3-amino-1-(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)-
- HY-W000423
- DBCO-NH2;ADIBO-amine;Azadibenzocyclooctyne-amine;Dibenzocyclooctyne-amine
- N-(3-aminopropionyl)-5,6-dihydro-11,12-didehydro-dibenzo-[b,f]azocine
- CS-0899289
- CHEMBL3896171
- PD171600
- AKOS030214198
- DBCO-amine (GMP)
- 3-Amino-1-{2-azatricyclo[10.4.0.04,9]hexadeca- 1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}propan-1- one
- 3-Amino-1-(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)-1-propanone
- SCHEMBL517411
- 3-amino-1-(2-azatricyclo[10.4.0.0^{4,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)propan-1-one
- HY-W000423G
- DBCO amine
-
- MDL: MFCD22380759
- Inchi: 1S/C18H16N2O/c19-12-11-18(21)20-13-16-7-2-1-5-14(16)9-10-15-6-3-4-8-17(15)20/h1-8H,11-13,19H2
- InChI Key: OCCYFTDHSHTFER-UHFFFAOYSA-N
- SMILES: O=C(CCN)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 276.126263138g/mol
- Monoisotopic Mass: 276.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 86-96 °C
- Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
DBCO-amine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
DBCO-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22066-100mg |
DBCO-amine |
1255942-06-3 | 96% | 100mg |
3420.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22066-500mg |
DBCO-amine |
1255942-06-3 | 96% | 500mg |
12112.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click063-1000mg |
DBCO-amine |
1255942-06-3 | 1g |
20250.0CNY | 2021-07-12 | ||
eNovation Chemicals LLC | Y1106983-1g |
3-amino-1-(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)-1-propanone |
1255942-06-3 | 95% | 1g |
$1800 | 2024-07-23 | |
eNovation Chemicals LLC | Y1195136-1g |
3-Amino-1-[(5-aza-3,4:7,8-dibenzocyclooct-1-yne)-5-yl]-1-propanone |
1255942-06-3 | 95% | 1g |
$580 | 2024-07-20 | |
abcr | AB348801-25mg |
Azadibenzocyclooctyneamine; . |
1255942-06-3 | 25mg |
€179.30 | 2023-09-06 | ||
S e l l e c k ZHONG GUO | S0635-25mg |
DBCO-amine |
1255942-06-3 | 25mg |
¥7526.61 | 2022-04-26 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click063-100mg |
DBCO-amine |
1255942-06-3 | 100mg |
3675CNY | 2021-05-08 | ||
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB31089-1g |
DBCO-NH2 |
1255942-06-3 | 97% | 1g |
0.00 | 2021-07-09 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 761540-100MG |
DBCO-amine |
1255942-06-3 | 100mg |
¥5782.11 | 2023-11-23 |
DBCO-amine Related Literature
-
Haiwang Lai,Mingxia Lu,Hongxu Lu,Martina H. Stenzel,Pu Xiao Polym. Chem. 2016 7 6220
-
M. Vijaya Bharathi,Sourav De,T. Lavanya,Santanu Maiti,Bidisha Sarkar,S. K. Ashok Kumar,Priyankar Paira New J. Chem. 2018 42 9116
-
Dicky Pranantyo,En-Tang Kang,Mary B. Chan-Park Biomater. Sci. 2021 9 1627
-
Qiongyu Li,Yixuan Xie,Gege Xu,Carlito B. Lebrilla Chem. Sci. 2019 10 6199
-
Alessia Battigelli,Bethany Almeida,Shashank Shukla,Alicia D. Rocha,Anita Shukla Chem. Commun. 2020 56 7661
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1255942-06-3)DBCO-amine

Purity:99%/99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g/5g
Price ($):195.0/254.0/619.0/1725.0/6039.0